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Cat. No.: B15930323
Get Quote
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CAS Number: 26356-10-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-2,3-dimethylbutane, a
branched aliphatic ether. The document details its chemical and physical properties, outlines a
probable synthetic route with a generalized experimental protocol, and discusses its known
applications and safety considerations. While direct applications in drug development are not
currently documented in scientific literature, this guide explores the broader context of ether
functionalities in medicinal chemistry to offer insights into its potential. Spectroscopic data,
while not publicly available for this specific molecule, is discussed in the context of analogous
structures. This guide aims to be a foundational resource for researchers interested in the
synthesis, properties, and potential applications of this and related branched ethers.

Introduction
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2-Methoxy-2,3-dimethylbutane, also known as methyl tertiary-hexyl ether (MtHXE), is an
organic compound with the chemical formula C7H160. It is structurally characterized by a
butane backbone with methyl groups at the second and third positions, and a methoxy group at
the second position.[1] Its primary documented application is as a gasoline additive to enhance
the octane rating.[2]

Ethers as a class of organic compounds are widely utilized in various scientific and industrial
fields. They serve as solvents, reagents, and are integral components in many pharmaceutical
compounds and natural products.[3][4][5] The ether linkage, while generally unreactive, can
influence a molecule's physicochemical properties such as polarity, hydrogen bond accepting
capability, and metabolic stability, making it a relevant functional group in drug design.[3][6]
This guide will provide a detailed technical examination of 2-Methoxy-2,3-dimethylbutane,
compiling available data and providing context for its synthesis and potential utility.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methoxy-2,3-dimethylbutane is
presented in the table below. These properties are crucial for its handling, synthesis, and
potential applications.
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Property Value Reference
CAS Number 26356-10-5
Molecular Formula C7H160
Molecular Weight 116.20 g/mol [7]
IUPAC Name 2-methoxy-2,3-dimethylbutane  [7]
Synonyms Methyl tertiary-hexyl ether 2]
(MtHXE)
Canonical SMILES CC(C)Cc(C)(c)ocC [7]

InChl=1S/C7H160/c1-
InChl [7]
6(2)7(3,4)8-5/h6H,1-5H3

Computed XLogP3 2.4

Topological Polar Surface Area 9.2 A2 [7]
Hydrogen Bond Acceptor 1

Count

Rotatable Bond Count 2

Synthesis and Purification

The primary synthetic route to 2-Methoxy-2,3-dimethylbutane is the acid-catalyzed
methanolation of 2,3-dimethylbutenes (a mixture of 2,3-dimethyl-1-butene and 2,3-dimethyl-2-
butene).[2][8][9] This reaction is analogous to the industrial production of other fuel ethers like
methyl tert-butyl ether (MTBE).

General Experimental Protocol for Synthesis

The following is a generalized protocol based on the known chemistry of etherification of
tertiary olefins.

Reaction: Acid-catalyzed addition of methanol to 2,3-dimethylbutenes.

Materials:
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e A mixture of 2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene
¢ Methanol (anhydrous)

e Acid catalyst (e.g., Amberlyst 15, sulfuric acid)

o Diethyl ether

» Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, the 2,3-
dimethylbutene mixture is dissolved in an excess of anhydrous methanol.

e The acid catalyst (e.g., Amberlyst 15, a macroporous cation exchange resin) is added to the
solution.[8]

e The reaction mixture is stirred at a temperature ranging from 323-343 K.[8] The progress of
the reaction can be monitored by gas chromatography (GC) to observe the consumption of
the starting olefins.

o Upon completion, the reaction mixture is cooled to room temperature and the solid catalyst is
removed by filtration.

e The excess methanol is removed under reduced pressure.

e The residue is dissolved in diethyl ether and washed with saturated sodium bicarbonate
solution to neutralize any remaining acid, followed by a wash with brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated to yield the crude 2-Methoxy-2,3-dimethylbutane.

Purification
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Purification of the crude product is typically achieved by fractional distillation under reduced
pressure to remove any unreacted starting materials and byproducts.[10] For ethers, it is
crucial to first test for and remove any peroxides that may have formed, especially if the
compound has been stored for an extended period.[11]

General Protocol for Peroxide Removal (if necessary):
o Test for peroxides using a potassium iodide/starch paper test or other appropriate methods.

« If peroxides are present, they can be removed by washing the ether with an acidified ferrous
sulfate solution.[11]

» Following peroxide removal, the ether should be washed with water and dried over a suitable
drying agent before distillation.

Spectroscopic Characterization (Predicted)

While specific, publicly available spectra for 2-Methoxy-2,3-dimethylbutane are limited, its
spectroscopic characteristics can be predicted based on its structure and data from analogous
compounds.

'H NMR Spectroscopy

The *H NMR spectrum is expected to be relatively simple due to the symmetry of the molecule.
The predicted chemical shifts would be in the upfield region, characteristic of saturated alkanes
with an ether linkage.

3C NMR Spectroscopy

Similar to the proton NMR, the 13C NMR spectrum would show a limited number of signals
corresponding to the chemically distinct carbon atoms in the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methoxy-2,3-dimethylbutane would be dominated by C-H stretching
and bending vibrations. Key absorptions would include:

e C-H stretching: Strong bands in the 2950-2850 cm~! region, characteristic of sp® C-H bonds.
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e C-O stretching: A strong, characteristic band in the 1150-1085 cm~! region for the C-O-C
ether linkage.

e C-H bending: Absorptions in the 1470-1365 cm~1 region.

The absence of a broad absorption around 3300 cm~* would confirm the absence of a hydroxyl
group.

Mass Spectrometry

The mass spectrum would likely show a molecular ion peak (M*) at m/z = 116. The
fragmentation pattern would be influenced by the stability of the resulting carbocations. Alpha-
cleavage next to the oxygen atom is a common fragmentation pathway for ethers, which would
lead to the formation of stable carbocations.

Applications
Industrial Applications

The primary documented use of 2-Methoxy-2,3-dimethylbutane is as a fuel additive to
increase the octane number of gasoline.[2]

Role in Drug Discovery and Development

Currently, there is no specific information in the scientific literature detailing the use of 2-
Methoxy-2,3-dimethylbutane in drug discovery or development. However, the ether functional
group is a common motif in many pharmaceuticals.[3][4] It can act as a metabolically stable
replacement for more labile functional groups and can modulate a compound's lipophilicity and
hydrogen bonding capacity.[3] Branched alkyl chains, such as the one present in this molecule,
can be used to probe the steric requirements of binding pockets in biological targets.

Safety and Toxicology

Specific toxicological data for 2-Methoxy-2,3-dimethylbutane is not readily available.
However, information on related compounds, such as methyl tert-butyl ether (MTBE), can
provide some insight. MTBE has been shown to cause respiratory irritation, and central
nervous system effects at high concentrations in animal studies.[12] It is also considered a
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potential human carcinogen at high doses.[12] Given its structural similarity, 2-Methoxy-2,3-

dimethylbutane should be handled with appropriate safety precautions.

General Safety Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab
coat.[13][14]

Keep away from heat, sparks, and open flames as it is expected to be flammable.[13]

Avoid inhalation of vapors and contact with skin and eyes.[13]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-

Methoxy-2,3-dimethylbutane.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Methoxy-2,3-dimethylbutane.

Potential Metabolic Pathway (Hypothetical)

Based on the metabolism of other ethers like MTBE, a potential metabolic pathway for 2-

Methoxy-2,3-dimethylbutane could involve O-dealkylation by cytochrome P450 enzymes.

This is a hypothetical pathway and has not been experimentally verified for this specific

compound.
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Caption: Hypothetical metabolic pathway of 2-Methoxy-2,3-dimethylbutane.

Conclusion

2-Methoxy-2,3-dimethylbutane is a branched aliphatic ether with a well-defined synthesis
route and a primary application as a fuel additive. While its direct role in drug discovery and
development has not been established, the general importance of the ether functional group in
medicinal chemistry suggests that a thorough understanding of such molecules is valuable for
the scientific community. This technical guide has summarized the available chemical and
physical data, provided a generalized experimental protocol for its synthesis, and discussed its
safety considerations based on related compounds. Further research is needed to fully
characterize its spectroscopic properties, toxicological profile, and to explore any potential
biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.docbrown.info/page06/spectra/22-dimethylbutane-ir.htm
https://labinsights.nl/en/article/the-noteworthy-role-of-ethers-green-synthesis-pharmaceutical-uses-and-more
https://www.longdom.org/open-access-pdfs/clinical-significance-and-role-of-ethers-as-anesthetics.pdf
https://www.britannica.com/science/ether-chemical-compound
https://www.vedantu.com/chemistry/uses-of-ethers-in-health-care-industry
https://pubchem.ncbi.nlm.nih.gov/compound/13180180
https://pubchem.ncbi.nlm.nih.gov/compound/13180180
https://www.researchgate.net/publication/227273747_Etherification_of_dimethylbutene_with_methanol_over_clay-based_acid_catalysts
https://www.chemsrc.com/en/cas/26356-10-5_379888.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_2_Methyl_3_methylamino_butan_2_ol.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Methoxymethane.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/methyl-tert-butyl-ether.pdf
https://www.fishersci.com/store/msds?partNumber=AC116100050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA43142&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323/docs#an-in-depth-technical-guide-to-2-methoxy-2-3-dimethylbutane
https://www.benchchem.com/product/b15930323?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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